Cas no 2228584-02-7 (4-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxy-3,3-dimethylpentanoic acid)

• Product Name: 4-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxy-3,3-dimethylpentanoic acid
• CAS No: 2228584-02-7
• MF: C₁₃H₂₅NO₅
• MW: 275.341304540634
• CID: 5762138
• PubChem ID: 165655215
• Update Time: 2025-05-25

4-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxy-3,3-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1902343
• 2228584-02-7
• 4-{[(tert-butoxy)carbonyl](methyl)amino}-2-hydroxy-3,3-dimethylpentanoic acid
• 4-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxy-3,3-dimethylpentanoic acid

• Inchi： 1S/C13H25NO5/c1-8(13(5,6)9(15)10(16)17)14(7)11(18)19-12(2,3)4/h8-9,15H,1-7H3,(H,16,17)
• InChI Key： UEUWLULNGSFKSA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C(C)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 275.17327290g/mol
• Monoisotopic Mass: 275.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.1Ų

Additional information on 4-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxy-3,3-dimethylpentanoic acid

Introduction to 4-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxy-3,3-dimethylpentanoic acid (CAS No. 2228584-02-7) and Its Applications in Modern Chemical Biology

4-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxy-3,3-dimethylpentanoic acid, identified by the CAS number 2228584-02-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of amino acids derivatives that exhibit remarkable potential in pharmaceutical research, particularly in the development of novel therapeutic agents and biochemical probes. The presence of both a tert-butoxy carbonyl (Boc) protecting group and an amino-methyl side chain makes it a versatile intermediate in peptide synthesis and drug design, offering researchers a valuable tool for modulating biological pathways and studying protein-ligand interactions.

The structure of 4-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxy-3,3-dimethylpentanoic acid features a hydroxyl group at the second carbon, which contributes to its chiral nature and reactivity. This feature is particularly useful in asymmetric synthesis, where controlling stereochemistry is critical for achieving enantiomerically pure compounds. The Boc-protected amino group enhances stability during synthetic procedures, allowing for prolonged storage and multiple synthetic steps without degradation. Additionally, the isopropylidene side chains (3,3-dimethylpentanoic acid backbone) provide steric hindrance, which can be exploited in designing molecules with specific binding affinities or metabolic stability.

In recent years, this compound has been explored in the context of targeted protein degradation, a cutting-edge approach in drug discovery that leverages proteolysis-targeting chimeras (PROTACs) to selectively degrade disease-causing proteins. The hydroxylated and protected amino acid derivative serves as an excellent building block for constructing PROTACs, where its ability to form stable amide bonds and undergo selective cleavage under specific conditions makes it indispensable. Studies have demonstrated that derivatives of this compound can effectively induce the degradation of proteins involved in cancer progression, such as those targeted by the E3 ligase system.

Another area where 4-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxy-3,3-dimethylpentanoic acid has shown promise is in the development of bioactive peptides. The Boc protection ensures that the amino group remains inert during peptide coupling reactions, preventing unwanted side reactions that could compromise yield and purity. Researchers have utilized this compound to synthesize peptidomimetics—molecules mimicking natural peptides but with enhanced stability and bioavailability. Such peptidomimetics are being investigated for their potential as antiviral agents, where they can mimic host peptides to interfere with viral entry or replication.

The compound’s metabolic profile has also been studied extensively. Due to its bulky side chains, it exhibits reduced susceptibility to enzymatic degradation compared to simpler amino acids. This characteristic makes it an ideal candidate for designing long-acting biotherapeutics that require prolonged circulation time before being metabolized by the body. Preclinical trials have indicated that derivatives of this compound can prolong the half-life of therapeutic peptides while maintaining their biological activity, offering a significant advantage over traditional peptide drugs.

Advances in computational chemistry have further enhanced the utility of 4-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxy-3,3-dimethylpentanoic acid in drug design. Molecular modeling studies have revealed that its structural features allow it to interact with specific pockets on target proteins through hydrogen bonding networks and hydrophobic interactions. These insights have guided researchers in optimizing analogs with improved binding affinity and selectivity. For instance, computational docking has identified modifications that enhance interactions with disease-related enzymes while minimizing off-target effects—a critical consideration in minimizing side effects.

The role of this compound in immunotherapy is another emerging area of research. Peptides derived from this intermediate have been explored as immunodominant epitopes capable of eliciting strong T-cell responses. By incorporating this amino acid into vaccine candidates or immunostimulatory compounds, researchers aim to develop more effective prophylactic or therapeutic vaccines against infectious diseases and cancer. Preliminary data suggest that such vaccines can induce robust adaptive immune responses while maintaining safety profiles comparable to existing immunotherapies.

In summary, 4-{(tert-butoxy)carbonyl(methyl)amino}-2-hydroxy-3,3-dimethylpentanoic acid (CAS No. 2228584-02-7) represents a cornerstone in modern chemical biology research due to its multifaceted applications across pharmaceutical development, peptide synthesis, targeted protein degradation, and immunotherapy. Its unique structural attributes—such as the Boc protection group and chiral centers—make it an indispensable tool for medicinal chemists seeking to design novel therapeutics with enhanced efficacy and minimal adverse effects.